3-Amino-4-((1-(tert-butoxycarbonyl)azetidin-3-yl)methoxy)benzoic acid

• IUPAC Name: 3-amino-4-[[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]methoxy]benzoic acid
• InChI: InChI=1S/C16H22N2O5/c1-16(2,3)23-15(21)18-7-10(8-18)9-22-13-5-4-11(14(19)20)6-12(13)17/h4-6,10H,7-9,17H2,1-3H3,(H,19,20)
• InChI Key: APBVOXFDRQEKTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)COC2=C(C=C(C=C2)C(=O)O)N
• Molecular Formula: C16H22N2O5
• Molecular Weight: 322.36 g/mol

Description

3-Amino-4-((1-(tert-butoxycarbonyl)azetidin-3-yl)methoxy)benzoic acid is a complex organic compound that features an azetidine ring, a benzoic acid moiety, and a tert-butoxycarbonyl (Boc) protecting group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-4-((1-(tert-butoxycarbonyl)azetidin-3-yl)methoxy)benzoic acid typically involves multiple steps:

Formation of the Azetidine Ring: The azetidine ring can be synthesized through a [3+2] cycloaddition reaction, where an azetidine precursor reacts with a suitable partner under controlled conditions.

Introduction of the Boc Protecting Group: The tert-butoxycarbonyl group is introduced to protect the amino group during subsequent reactions.

Attachment to the Benzoic Acid Moiety: The final step involves linking the azetidine derivative to the benzoic acid moiety through an etherification reaction, where the azetidine compound reacts with a benzoic acid derivative under appropriate conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the above synthetic routes for large-scale production. This includes using flow microreactor systems to enhance efficiency, versatility, and sustainability compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

3-Amino-4-((1-(tert-butoxycarbonyl)azetidin-3-yl)methoxy)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove the Boc protecting group, revealing the free amino group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the Boc group or other substituents are replaced by different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce free amines.

Scientific Research Applications

3-Amino-4-((1-(tert-butoxycarbonyl)azetidin-3-yl)methoxy)benzoic acid has several scientific research applications:

Medicinal Chemistry: The compound can be used as a building block for synthesizing pharmaceuticals, particularly those targeting specific enzymes or receptors.

Organic Synthesis:

Biological Studies: The compound can be used in studies investigating the biological activity of azetidine-containing molecules, including their potential as enzyme inhibitors or receptor modulators.

Mechanism of Action

The mechanism of action of 3-Amino-4-((1-(tert-butoxycarbonyl)azetidin-3-yl)methoxy)benzoic acid depends on its specific application. In medicinal chemistry, the compound may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The Boc protecting group can be removed under physiological conditions, revealing the active amino group that interacts with the target .

Comparison with Similar Compounds

Similar Compounds

3-((tert-Butoxycarbonyl)amino)methyl)benzoic acid: This compound features a similar Boc-protected amino group attached to a benzoic acid moiety.

4-(1-(tert-Butoxycarbonyl)azetidin-3-yl)benzoic acid: Similar structure but with different substitution patterns on the benzoic acid ring.

Uniqueness

3-Amino-4-((1-(tert-butoxycarbonyl)azetidin-3-yl)methoxy)benzoic acid is unique due to the specific positioning of the azetidine ring and the Boc-protected amino group, which can influence its reactivity and interactions with biological targets. This unique structure makes it a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications .